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Compound of Interest

Compound Name:
Diphenyl(2-

(triethoxysilyl)ethyl)phosphine

Cat. No.: B093864 Get Quote

This guide provides the fundamental molecular characteristics of Diphenyl(2-
(triethoxysilyl)ethyl)phosphine, a compound relevant to researchers and professionals in

drug development and chemical synthesis.

Core Molecular Data
The essential molecular details for Diphenyl(2-(triethoxysilyl)ethyl)phosphine are its

molecular formula and molecular weight. These values are critical for stoichiometric

calculations in experimental protocols and for the characterization of the compound.

The molecular formula of Diphenyl(2-(triethoxysilyl)ethyl)phosphine is C20H29O3PSi.[1][2]

[3][4] This formula indicates that each molecule is composed of 20 carbon atoms, 29 hydrogen

atoms, 3 oxygen atoms, 1 phosphorus atom, and 1 silicon atom.

The molecular weight of the compound is approximately 376.5 g/mol .[3][4][5][6] Minor

variations in this value may be reported depending on the source, for instance, 376.50 g/mol or

376.51 g/mol , which are due to differences in the isotopic weights used for calculation.[1][2]

Quantitative Molecular Information
For ease of reference and comparison, the key quantitative data for Diphenyl(2-
(triethoxysilyl)ethyl)phosphine are summarized in the table below.
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Property Value

Molecular Formula C20H29O3PSi[1][2][3][4]

Molecular Weight 376.5 g/mol [3][4][5][6]

Exact Mass 376.16235831 Da[1][5]

CAS Number 18586-39-5[1][2][3][6]

Density 1.05 g/mL[1][3]

Boiling Point 182 °C[1][3]

Flash Point 134 °C[1][3]

Logical Relationship of Molecular Properties
The molecular formula is the foundation from which the molecular weight is calculated. The

diagram below illustrates this simple, direct relationship.

Molecular Formula
(C20H29O3PSi)

Calculation of Atomic Masses

Molecular Weight
(~376.5 g/mol)

Click to download full resolution via product page

Caption: Relationship between Molecular Formula and Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. Substance Registry Services | US EPA [cdxapps.epa.gov]

3. 2-(DIPHENYLPHOSPHINO)ETHYLTRIETHOXYSILANE CAS#: 18586-39-5
[m.chemicalbook.com]

4. 2-(DIPHENYLPHOSPHINO)ETHYLTRIETHOXYSILANE | 18586-39-5
[chemicalbook.com]

5. Diphenyl[2-(triethoxysilyl)ethyl]phosphine | C20H29O3PSi | CID 87708 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. stanfordchem.com [stanfordchem.com]

To cite this document: BenchChem. [In-depth Guide to Diphenyl(2-
(triethoxysilyl)ethyl)phosphine: Molecular Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093864#diphenyl-2-triethoxysilyl-ethyl-
phosphine-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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